Cas no 401510-60-9 (1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester
• CAS No: 401510-60-9
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 325765
• PubChem ID: 53404485
• Update Time: 2025-04-19

1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester
• 6-CYANOAMINO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 6-(cyanoamino)indazole-1-carboxylate
• tert-Butyl6-cyanamido-1H-indazole-1-carboxylate
• DTXSID10695401
• tert-Butyl 6-(cyanoamino)-1H-indazole-1-carboxylate
• tert-Butyl 6-cyanamido-1H-indazole-1-carboxylate
• 401510-60-9

• MDL： MFCD06656765
• Inchi： 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-6-10(15-8-14)5-4-9(11)7-16-17/h4-7,15H,1-3H3
• InChI Key： IZJIWRSTFIAAPI-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(C=CC=2C=N1)NC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.112
• Monoisotopic Mass: 258.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.9Ų